Cas no 2172128-20-8 (1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one)

• Product Name: 1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one
• CAS No: 2172128-20-8
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6050672
• PubChem ID: 157225291
• Update Time: 2025-06-09

1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one
• EN300-1269019
• 2172128-20-8

• Inchi： 1S/C10H15NOS/c1-6(2)5-9(12)10-11-7(3)8(4)13-10/h6H,5H2,1-4H3
• InChI Key： MXNLDFYMJUNUTC-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1C(CC(C)C)=O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one

Introduction to 1-(Dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one (CAS No. 2172128-20-8)

1-(Dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one (CAS No. 2172128-20-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and ketone functionalities, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one is composed of a thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen atoms, and a ketone group attached to a substituted butane chain. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The thiazole moiety is known to interact with specific protein targets, such as kinases and receptors, which are often implicated in disease processes.

In the context of anti-inflammatory activity, 1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This effect is attributed to its ability to interfere with signaling pathways involved in inflammation, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The anti-cancer properties of 1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one have also been extensively studied. Preclinical data suggest that this compound can induce apoptosis in cancer cells by targeting key regulatory proteins involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of Bcl-2 family proteins, which are crucial for maintaining cell viability in cancer cells.

Beyond its therapeutic applications, 1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one has also been explored for its use as a building block in organic synthesis. The versatile nature of its functional groups allows for the creation of complex molecular structures with diverse biological activities. This makes it a valuable tool for chemists and pharmacologists working on the development of new drugs and biologically active compounds.

In terms of synthesis, several methods have been reported for the preparation of 1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one. One common approach involves the condensation of 2-aminothiazole with an appropriate ketone or aldehyde followed by methylation steps. These synthetic routes are generally efficient and can be scaled up for large-scale production if required.

The safety profile of 1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one is another important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(dimethyl-1,3-thiazol-2-yl)-3-methylbutan-1-one (CAS No. 2172128-20-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.